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Compound of Interest

Compound Name: Dichlorodiphenylsilane

Cat. No.: B042835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of dichlorodiphenylsilane with other

commonly used silane coupling agents, offering insights into its performance characteristics

and potential applications, particularly in the realms of composite materials and drug delivery

systems.

Introduction to Dichlorodiphenylsilane
Dichlorodiphenylsilane ((C₆H₅)₂SiCl₂) is an organosilicon compound featuring two phenyl

groups and two chlorine atoms bonded to a central silicon atom.[1] Its high reactivity, stemming

from the labile silicon-chlorine bonds, allows it to readily hydrolyze and form polysiloxane

networks, making it a candidate for surface modification and polymer synthesis.[2] The

presence of the bulky, hydrophobic phenyl groups imparts unique thermal stability and

chemical resistance to the resulting polymers.[3][4]

Reaction Mechanism of Dichlorodiphenylsilane
The utility of dichlorodiphenylsilane as a coupling agent is rooted in its two-step reaction

mechanism: hydrolysis and condensation.

Hydrolysis: The Si-Cl bonds are highly susceptible to nucleophilic attack by water, leading to

the rapid formation of a silanol intermediate, diphenylsilanediol ((C₆H₅)₂Si(OH)₂), and

hydrochloric acid (HCl) as a byproduct. This reaction is typically vigorous.[2]
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Condensation: The resulting diphenylsilanediol is unstable and readily undergoes

condensation, where silanol groups react with each other to form stable siloxane (Si-O-Si)

bonds, releasing water in the process. This polymerization leads to the formation of a

polysiloxane network on the substrate surface.
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Step 1: Hydrolysis

Step 2: Condensation

Dichlorodiphenylsilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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